Cobalt sulfate

• CAS No.: 10124-43-3
• Product Name: Cobalt sulfate
• Molecular Formula: CoSO4; Co2SO4; CoO4S
• Molecular Weight: 155 g/mol
• IUPAC Name: cobalt(2+);sulfate
• Standard InChI: InChI=1S/Co.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• Standard InChIKey: KTVIXTQDYHMGHF-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].[Co+2]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Co+2]
• Colorform: Red to lavender dimorphic, othorhombic crystals; Red orthorhombic crystals; Red powder; Rose-pink solid
• Density: 1.948 at 68 °F (USCG, 1999); 3.71 at 25 °C/4 °C; 3.71 g/cm³
• Melting Point: 735 °C
• Physical Description: Cobalt sulfate is an odorless rose-pink solid. Sinks and mixes with water. (USCG, 1999); DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; LAVENDER-TO-DARK-BLUE CRYSTALS.
• Description: Cobalt sulfate is an odorless rose-pink solid. Sinks and mixes with water. (USCG, 1999); Cobaltous Sulfate is a reddish, toxic, metallic salt. Cobalt sulfate is used in the electrochemical industries, as a drier in paints and inks, as a coloring agent, in storage batteries and as a supplement for Vitamin B12 deficiency. Exposure to cobalt sulfate results in irritation of the skin, eyes and respiratory tract and affects the thyroid, lungs, heart and kidneys. Cobalt sulfate is mutagenic in mammalian cells and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05); Cobalt(2+) sulfate is a compound of cobalt and sulfate in which the ratio of cobalt (+2 oxidation state) to sulfate is 1:1. It contains a cobalt(2+).
• Related CAS: 10026-24-1 (heptahydrate)
• Shelf Life: Stable to 708 °C.
• Solubility: In water, 330 g/L at 20 °C; 38.3 g/100 g water at 25 °C; Dissolves slowly in boiling water; 84 g/100 mL water at 100 °C; 1.04 g/100 mL methanol at 18 °C; Insoluble in ammonia; Solubility in water, g/100ml at 20 °C: 36.2 (good)
• Synonyms: cobalt sulfate; cobalt sulfate, heptahydrate; cobaltous sulfate
• PubChem Compound: 24965
• Last Modified: Nov 11 2021